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Introduction
Irisolidone, a significant isoflavone, has garnered considerable attention within the scientific

community for its diverse pharmacological activities. This technical guide provides a

comprehensive overview of the discovery, history, chemical properties, and biological functions

of Irisolidone, with a focus on its underlying mechanisms of action. This document is intended

for researchers, scientists, and professionals in the field of drug development who are

interested in the therapeutic potential of this natural compound.

Discovery and History
Irisolidone is a naturally occurring O-methylated isoflavone. It is classified as a 3-

phenylchromen-4-one substituted by hydroxy groups at positions 5 and 7, a methoxy group at

position 6, and a 4-methoxyphenyl group at position 3.

The primary plant sources from which Irisolidone has been isolated include:

Pueraria lobata (Kudzu): The flowers of this plant are a known source of Irisolidone.

Iris germanica (German iris): The rhizomes of this plant have also been identified as a

source of Irisolidone.[1]

While the precise historical details of its initial discovery, including the specific researchers and

the exact year, are not readily available in comprehensive reviews, the study of isoflavones as
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a chemical class dates back to the mid-19th century. The structural elucidation of these

compounds has evolved significantly over time, from classical chemical degradation methods

to modern spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS), which are now standard for the characterization of natural products like

Irisolidone.

Physicochemical Properties
Property Value

Molecular Formula C₁₇H₁₄O₆

Molecular Weight 314.29 g/mol

CAS Number 477-44-1

Appearance Pale yellow crystalline solid

Melting Point 194-196 °C

Solubility
Soluble in methanol, ethanol, DMSO, and other

organic solvents.

Synthesis of Irisolidone
The total synthesis of isoflavones, including Irisolidone, can be achieved through various

established methods in organic chemistry. One of the classical and relevant methods is the

Allan-Robinson reaction. This reaction involves the acylation of a 2-hydroxyaryl ketone with an

aromatic anhydride, followed by a base-catalyzed cyclization to form the flavone or isoflavone

scaffold.

A general workflow for the synthesis of an isoflavone like Irisolidone via a modified Allan-

Robinson approach is depicted below.
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General Workflow for Isoflavone Synthesis

Starting Materials:
- 2,4,6-trihydroxy-5-methoxyacetophenone

- 4-methoxybenzoic anhydride

Acylation

Intermediate:
Acylated Ketone

Base-catalyzed
Cyclization (Dehydration)

Crude Irisolidone

Purification
(e.g., Recrystallization,

Chromatography)

Pure Irisolidone

Click to download full resolution via product page

A generalized workflow for the synthesis of Irisolidone.
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Biological Activities and Mechanisms of Action
Irisolidone exhibits a wide range of biological activities, making it a compound of significant

interest for therapeutic applications. The following sections detail its key pharmacological

effects and the underlying molecular mechanisms.

Anti-inflammatory Activity
Irisolidone has demonstrated potent anti-inflammatory properties. One of the key mechanisms

underlying this activity is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling

pathway.
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Irisolidone's Inhibition of the NF-κB Signaling Pathway
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Inhibition of the NF-κB pathway by Irisolidone.
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Antioxidant Activity
As a flavonoid, Irisolidone possesses antioxidant properties, which are attributed to its ability

to scavenge free radicals and modulate cellular antioxidant defense systems. While the specific

interaction with the Nrf2 pathway has not been definitively elucidated for Irisolidone itself,

many flavonoids are known to activate this pathway.

Immunomodulatory Activity
Irisolidone has been shown to modulate the immune system. Its effects on T-lymphocytes and

cytokine production have been reported, suggesting its potential in the management of

immune-related disorders. The precise signaling pathways, such as the JAK-STAT pathway,

are areas of ongoing research for many isoflavones.

Quantitative Data on Biological Activities
The following table summarizes some of the available quantitative data on the biological

activities of Irisolidone.

Biological
Activity

Assay/Model
Target/Paramet
er

Result
(IC₅₀/EC₅₀/MIC)

Reference

Anti-

inflammatory

LPS-stimulated

murine

macrophages

TNF-α

production
18.35 ± 1.34 µM [2]

Anti-Helicobacter

pylori

Broth dilution

method
H. pylori growth

MIC: 12.5-25

µg/mL

Hepatoprotective

t-BHP-induced

cytotoxicity in

HepG2 cells

Cell Viability
Protective effect

observed

Experimental Protocols
General Protocol for Isolation of Irisolidone from Plant
Material
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The following is a generalized protocol for the extraction and isolation of Irisolidone from a

plant source like Iris germanica rhizomes.

General Protocol for Irisolidone Isolation

Plant Material
(e.g., Dried and powdered
Iris germanica rhizomes)

Maceration with
Methanol at room temperature

Filtration and Concentration
(under reduced pressure)

Crude Methanolic Extract

Solvent-Solvent Partitioning
(e.g., with n-hexane, chloroform,

ethyl acetate, and n-butanol)

Fractionation of the
Ethyl Acetate Fraction

Column Chromatography
(Silica Gel)

Elution with a gradient of
solvents (e.g., n-hexane-ethyl acetate)

Collection of Fractions

Monitoring by TLC

Purification of Irisolidone-containing
fractions by preparative HPLC or

recrystallization

Pure Irisolidone

Structural Elucidation
(NMR, MS, etc.)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b150237?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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